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Compound of Interest

Compound Name: 2-Bromo-5-methylhexane

Cat. No.: B2365950 Get Quote

Introduction: 2-Bromo-5-methylhexane is a halogenated alkane, a class of organic

compounds widely utilized as intermediates and building blocks in synthetic chemistry. Due to

the presence of a bromine atom, a good leaving group, this molecule is a versatile substrate for

various nucleophilic substitution and elimination reactions, making it a valuable reagent in the

synthesis of more complex molecules for pharmaceutical and materials science research. This

guide provides an in-depth overview of its chemical properties, commercial availability, quality

control workflows, and representative experimental applications for researchers, scientists, and

drug development professionals.

Physicochemical and Structural Data
Accurate identification and characterization are paramount in a research setting. The

fundamental properties of 2-Bromo-5-methylhexane are summarized below.
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Property Value Reference(s)

CAS Number 6570-93-0 [1][2][3][4]

Molecular Formula C₇H₁₅Br [1][2][4][5]

Molecular Weight 179.10 g/mol [1][2][4][5]

IUPAC Name 2-bromo-5-methylhexane [1]

SMILES CC(C)CCC(C)Br [1][4]

MDL Number MFCD07780428 [1][3][4]

Commercial Suppliers and Typical Specifications
2-Bromo-5-methylhexane is available from various chemical suppliers, typically on a research

scale. While catalogues and stock levels are subject to change, the following companies have

been identified as commercial sources. Researchers are advised to request a Certificate of

Analysis (CoA) for lot-specific data.

Supplier
Brand/Catalog ID
(Example)

Typical Purity Notes

AChemBlock U136172 95%
Provides building

blocks for research.[1]

CymitQuimica
IN-DA003GQ5

(Indagoo)
95%

Intended for

laboratory use only.[2]

BLD Pharm 6570-93-0 Not specified
Offers CoA inquiry

and online ordering.[3]

Biosynth GAA57093 Not specified
For research

purposes only.[4]

Lab-Chemicals.com Not specified Not specified
Supplier of laboratory-

grade chemicals.[6]

Procurement and Quality Control Workflow
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Ensuring the identity and purity of starting materials is a critical first step in any experimental

campaign. The following diagram illustrates a standard workflow for procuring and qualifying a

chemical reagent like 2-Bromo-5-methylhexane.
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Procurement Phase In-House QC Phase

Identify Need for
2-Bromo-5-methylhexane

Search Suppliers
(e.g., AChemBlock, Biosynth)

Request Quote &
Certificate of Analysis (CoA)

Place Purchase
Order

Receive & Log
Material

Shipment Sample for
Analysis

Perform QC Tests
(NMR, GC-MS, etc.)

Compare to
Supplier CoA

Release for
Experimental Use

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2365950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction

Workup & Isolation

Purification & Analysis

Combine Reactants:
2-Bromo-5-methylhexane,

NaOH(aq), Ethanol

Heat to Reflux
(2-4 hours)

Cool & Quench

Extract with
Diethyl Ether

Wash with
Water & Brine

Dry Organic Layer
(e.g., MgSO4)

Concentrate Solvent
(Rotary Evaporator)

Purify via Distillation
(Optional)

Characterize Product
(NMR, IR, GC-MS)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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